Cas no 2137421-59-9 (1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethylpiperidine)

• Product Name: 1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethylpiperidine
• CAS No: 2137421-59-9
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 6199814
• PubChem ID: 165956831
• Update Time: 2025-10-28

1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethylpiperidine
• EN300-712834
• 2137421-59-9

• Inchi： 1S/C13H26N2O/c1-10-5-4-6-11(2)15(10)9-12-7-13(16-3)8-14-12/h10-14H,4-9H2,1-3H3/t10?,11?,12-,13-/m0/s1
• InChI Key： VCBBGSWYWKSJRT-TYUFSLCMSA-N
• SMILES： O(C)[C@@H]1CN[C@@H](C1)CN1C(C)CCCC1C

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.5Ų

Additional information on 1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethylpiperidine

Comprehensive Overview of 1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethylpiperidine (CAS No. 2137421-59-9)

The compound 1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethylpiperidine (CAS No. 2137421-59-9) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its intricate pyrrolidine-piperidine hybrid scaffold makes it a promising candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders and GPCR-related pathways. Researchers are increasingly exploring its potential due to its chiral centers and methoxy functional group, which contribute to its stereoselective interactions with biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments with improved efficacy and fewer side effects. This compound’s 2,6-dimethylpiperidine moiety is particularly noteworthy, as it is often associated with enhanced blood-brain barrier (BBB) permeability—a critical factor in CNS drug development. Additionally, the (2S,4S)-4-methoxypyrrolidin-2-yl group introduces a layer of complexity that may influence binding affinity and metabolic stability, making it a focal point for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of 1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethylpiperidine involves sophisticated asymmetric synthesis techniques, including chiral auxiliary methods and catalytic enantioselective reactions. These processes are essential for achieving the desired stereochemical purity, which is crucial for its biological activity. The compound’s CAS No. 2137421-59-9 serves as a unique identifier in chemical databases, facilitating its tracking in patent literature and academic publications.

The growing interest in precision medicine and personalized therapeutics has further highlighted the importance of compounds like this. Its potential applications span neurodegenerative diseases, pain management, and even psychiatric conditions, aligning with current trends in biopharmaceutical innovation. Moreover, its molecular weight and lipophilicity parameters suggest favorable drug-likeness, as per Lipinski’s Rule of Five, making it a viable candidate for further preclinical evaluation.

In the context of AI-driven drug discovery, 1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethylpiperidine exemplifies how computational tools can predict binding poses and off-target effects early in the development pipeline. This aligns with the industry’s shift toward in silico screening to reduce costs and accelerate timelines. As such, this compound is frequently mentioned in discussions about next-generation drug design and cheminformatics.

Another area of interest is the compound’s potential role in epigenetic modulation, given the increasing focus on histone deacetylase (HDAC) inhibitors and DNA methyltransferase (DNMT) targets. While direct evidence is still emerging, its structural features suggest possible interactions with these pathways, opening avenues for cancer research and immune-oncology applications.

From a commercial standpoint, the scarcity of suppliers for CAS No. 2137421-59-9 underscores its niche status, which may present opportunities for custom synthesis and contract research organizations (CROs). Its inclusion in high-throughput screening (HTS) libraries further reflects its value in early-stage drug discovery.

In summary, 1-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethylpiperidine represents a compelling case study in modern drug development. Its multifaceted applications, combined with its synthetic challenges and therapeutic potential, position it as a molecule of enduring interest to both academia and industry. As research progresses, its role in addressing unmet medical needs will likely become even more pronounced.